Cas no 1402672-91-6 (Benzoic acid, 3-(4-oxazolyl)-)
Benzoic acid, 3-(4-oxazolyl)- structure
Product Name:Benzoic acid, 3-(4-oxazolyl)-
CAS No:1402672-91-6
MF:C10H7NO3
MW:189.167482614517
CID:5273266
PubChem ID:18613307
Update Time:2024-03-01
Benzoic acid, 3-(4-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(4-oxazolyl)-
-
- Inchi： 1S/C10H7NO3/c12-10(13)8-3-1-2-7(4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
- InChI Key： UNQKTQLLELEENW-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=CC(C2=COC=N2)=C1
Computed Properties
- Exact Mass: 189.042593085g/mol
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.3Ų
Benzoic acid, 3-(4-oxazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-692934-0.05g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 0.05g |
$1584.0 | 2023-03-10 | ||
| Enamine | EN300-692934-0.1g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 0.1g |
$1660.0 | 2023-03-10 | ||
| Enamine | EN300-692934-0.25g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 0.25g |
$1735.0 | 2023-03-10 | ||
| Enamine | EN300-692934-0.5g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 0.5g |
$1811.0 | 2023-03-10 | ||
| Enamine | EN300-692934-1.0g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-692934-2.5g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 2.5g |
$3696.0 | 2023-03-10 | ||
| Enamine | EN300-692934-5.0g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 5.0g |
$5470.0 | 2023-03-10 | ||
| Enamine | EN300-692934-10.0g |
3-(1,3-oxazol-4-yl)benzoic acid |
1402672-91-6 | 10.0g |
$8110.0 | 2023-03-10 |
Benzoic acid, 3-(4-oxazolyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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